Cas no 40327-01-3 ( )

  structure
  structure
Product name: 
CAS No:40327-01-3
MF:C16H14Br2O2
MW:398.089163303375
CID:925641
PubChem ID:227316

  Chemical and Physical Properties

Names and Identifiers

    • (2,3-dibromo-3-phenylpropyl) benzoate
    • 2,3-dibromo-3-phenylpropyl benzoate
    • AC1L5FEM
    • AC1Q24BQ
    • AG-J-71996
    • AR-1D2371
    • Benzoesaeure-((2RS,3SR)-2,3-dibrom-3-phenyl-propylester)
    • benzoic acid-((2RS,3SR)-2,3-dibromo-3-phenyl-propyl ester)
    • CTK4I2884
    • NSC18839
    • DTXSID80280823
    • NSC-18839
    • 40327-01-3
    •  
    • Inchi: InChI=1S/C16H14Br2O2/c17-14(15(18)12-7-3-1-4-8-12)11-20-16(19)13-9-5-2-6-10-13/h1-10,14-15H,11H2
    • InChI Key: JJDWSNRLPFWNCM-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(C(COC(=O)C2=CC=CC=C2)Br)Br

Computed Properties

  • Exact Mass: 395.93602
  • Monoisotopic Mass: 395.93605g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3
  • LogP: 4.74310

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